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Compound of Interest

Compound Name: Neolancerin

Cat. No.: B11934351

Authored for Researchers, Scientists, and Drug Development Professionals

Neolancerin, a naturally occurring xanthone C-glycoside, has garnered interest within the
scientific community for its potential biological activities. This technical guide provides a
comprehensive overview of the structural elucidation of Neolancerin, detailing the
spectroscopic data and experimental methodologies employed in its characterization.

Compound Profile

e Compound Name: Neolancerin

Chemical Class: Xanthone C-glycoside

Molecular Formula: C19H18010[1]

IUPAC Name: 1,3,7-trihydroxy-2-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-
2-yl]xanthen-9-one

Natural Sources:Gentiana lanceolata, Gentiana lactea, Hypericum sampsonii

Spectroscopic Data for Structural Elucidation

The structural framework of Neolancerin was primarily determined through a combination of
nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provided critical insights into the carbon-hydrogen framework of

Neolancerin.

Table 1: *H-NMR Spectroscopic Data for Neolancerin (400 MHz, CDsOD)[1]

Chemical Shift (5, o Coupling Constant
Proton Multiplicity
ppm) (3, Hz)
H-8 7.48 d 3.2
H-5 7.37 d 7.2
H-6 7.25 dd 7.2,3.2

Note: Complete *H and 3C-NMR data from the original isolation paper are essential for full
structural assignment and are currently being sourced from primary literature.

Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern of
a compound, further confirming its structure.

At present, specific mass spectrometry fragmentation data for Neolancerin from primary
literature is not available in the public domain. This guide will be updated as this information is

procured.

Experimental Protocols

A detailed understanding of the experimental procedures is vital for the replication of scientific
findings and for the development of related analytical methods.

Isolation of Neolancerin

The following is a generalized workflow for the isolation of xanthone glycosides like
Neolancerin from plant material. The specific details for Neolancerin are pending retrieval
from the original publication.
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Figure 1. General workflow for the isolation of Neolancerin.

Spectroscopic Analysis

The isolated Neolancerin is subjected to various spectroscopic techniques to elucidate its
structure.
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Figure 2. Spectroscopic analysis workflow for Neolancerin.

Signaling Pathways and Logical Relationships

While the primary focus of this guide is on structural elucidation, it is important to contextualize
the relevance of Neolancerin in potential signaling pathways, which is an active area of

research.
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Figure 3. Hypothetical signaling pathway involving Neolancerin.

Conclusion and Future Directions

The structural elucidation of Neolancerin has been established through foundational
spectroscopic techniques. However, a complete and publicly accessible dataset, including
detailed 13C-NMR, mass spectrometry fragmentation, and comprehensive isolation protocols
from the primary literature, is still needed for a thorough and replicable scientific record. Future
research should focus on obtaining and disseminating this data, as well as exploring the
compound's bioactivity and potential therapeutic applications. This will provide a more
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complete picture of Neolancerin's chemical and biological properties for the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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